Cas no 53372-63-7 (2-(6-chloropurin-9-yl)-6-methyloxane-3,4,5-triol)

2-(6-chloropurin-9-yl)-6-methyloxane-3,4,5-triol structure
53372-63-7 structure
Product Name:2-(6-chloropurin-9-yl)-6-methyloxane-3,4,5-triol
CAS No:53372-63-7
MF:C11H13ClN4O4
MW:300.69832110405
CID:938404
PubChem ID:350791
Update Time:2025-04-19

2-(6-chloropurin-9-yl)-6-methyloxane-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

    • 2-(6-chloropurin-9-yl)-6-methyloxane-3,4,5-triol
    • (6R)-6-(6-chloro-purin-9-yl)-2,6-anhydro-1-deoxy-L-mannitol
    • (6R)-6-(6-Chlor-purin-9-yl)-2,6-anhydro-1-desoxy-L-mannit
    • AC1L6WZK
    • NSC515675
    • 6-Chloro-9-(6-deoxyhexopyranosyl)-9H-purine
    • SCHEMBL6671390
    • 53372-63-7
    • DTXSID90325678
    • NSC-515675
    • Inchi: 1S/C11H13ClN4O4/c1-4-6(17)7(18)8(19)11(20-4)16-3-15-5-9(12)13-2-14-10(5)16/h2-4,6-8,11,17-19H,1H3
    • InChI Key: GEANMVNPYXPNRY-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=CN=1)N(C=N2)C1C(C(C(C(C)O1)O)O)O

Computed Properties

  • Exact Mass: 300.06269
  • Monoisotopic Mass: 300.0625326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 113.52
  • LogP: -0.52030
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